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Introduction

N-Nitroso Osimertinib is a drug substance-related impurity (NDSRI) of Osimertinib, a third-

generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in the

treatment of non-small cell lung cancer (NSCLC).[1][2] The emergence of nitrosamine

impurities in pharmaceutical products has become a significant concern for regulatory agencies

and manufacturers worldwide due to their classification as probable human carcinogens.[3][4]

This technical guide provides an in-depth overview of N-Nitroso Osimertinib, including its

formation, analytical detection, toxicological assessment, and control strategies, to support

researchers, scientists, and drug development professionals in ensuring the safety and quality

of Osimertinib-containing medicines.

Formation and Control of N-Nitroso Osimertinib
Nitrosamine impurities, including NDSRIs like N-Nitroso Osimertinib, are formed from the

reaction of secondary or tertiary amines with nitrosating agents.[4][5] In the context of

Osimertinib, the tertiary amine moiety in its structure is susceptible to nitrosation.

Potential Root Causes for N-Nitroso Osimertinib Formation:
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Presence of Nitrosating Agents: Residual nitrites or other nitrosating agents in raw materials,

reagents, solvents, or excipients can react with the Osimertinib molecule.[5][6]

Manufacturing Process Conditions: Certain process conditions, such as acidic pH and

elevated temperatures, can facilitate the formation of nitrosamines.[7][8]

Degradation: The degradation of Osimertinib or its excipients over time during storage can

also lead to the formation of nitrosamine impurities.[5] Osimertinib has been shown to

degrade under acidic, alkaline, and oxidative conditions.[1]

A visual representation of the general formation pathway for NDSRIs is provided below.

General Formation Pathway of N-Nitroso Drug Substance-Related Impurities (NDSRIs)
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Caption: General formation pathway of NDSRIs.

Control and Mitigation Strategies:

A proactive, multi-faceted approach is necessary to control the formation of N-Nitroso
Osimertinib.[7]

Risk Assessment: A thorough risk assessment of the manufacturing process is the first step

to identify potential sources of nitrosamine formation.[5][9]
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Process Optimization: Modifying manufacturing processes to avoid conditions that favor

nitrosation, such as adjusting the pH to be less acidic and avoiding excessive temperatures,

can be highly effective.[7][8]

Control of Raw Materials: Sourcing high-purity raw materials and excipients with low nitrite

content is critical.[6][7]

Use of Nitrite Scavengers: The addition of antioxidants like ascorbic acid (Vitamin C) or

alpha-tocopherol (Vitamin E) to the formulation can inhibit the formation of nitrosamines by

reacting with nitrosating agents.[7][8]

Purification: Purification steps can be incorporated into the manufacturing process to remove

any nitrosamines that may have formed.[7]

Continuous Monitoring: Implementing robust analytical testing programs for raw materials,

intermediates, and the final drug product is essential to ensure that control strategies are

effective.[7][8]

The following diagram illustrates a logical workflow for the risk assessment and control of

NDSRIs.
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Risk Assessment and Control Workflow for NDSRIs
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Caption: Risk assessment and control workflow for NDSRIs.
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Analytical Detection and Quantification
Sensitive and specific analytical methods are required to detect and quantify N-Nitroso
Osimertinib at trace levels. Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS) is the most commonly employed technique for this purpose.[10][11][12]

Table 1: General Parameters for LC-MS/MS Analysis of Osimertinib and Related Compounds

Parameter Description

Chromatography
Reversed-phase high-performance liquid

chromatography (RP-HPLC)

Column
C18 columns are commonly used (e.g., Agilent

Zorbax SB-C18).[10]

Mobile Phase

A gradient of an aqueous phase (e.g., 0.2%

formic acid in water) and an organic phase (e.g.,

acetonitrile).[10]

Ionization
Electrospray ionization (ESI) in positive mode.

[10][13]

Detection

Triple quadrupole mass spectrometer operating

in Multiple Reaction Monitoring (MRM) mode.

[13]

Experimental Protocol: General Approach for LC-MS/MS Method Development

Standard Preparation: Prepare standard solutions of N-Nitroso Osimertinib reference

standard in a suitable solvent.

Sample Preparation: For drug substance analysis, dissolve a known amount of the

Osimertinib sample in a suitable solvent. For drug product analysis, extraction of the active

ingredient may be necessary. Protein precipitation is a common sample preparation

technique for biological matrices.[10][13]

Chromatographic Separation: Develop a chromatographic method to achieve adequate

separation of N-Nitroso Osimertinib from Osimertinib and other potential impurities. This
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involves optimizing the column, mobile phase composition, gradient, and flow rate.

Mass Spectrometric Detection: Optimize the mass spectrometer parameters, including the

selection of precursor and product ions for N-Nitroso Osimertinib, to ensure high sensitivity

and specificity.

Method Validation: Validate the analytical method in accordance with ICH guidelines,

including parameters such as specificity, linearity, range, accuracy, precision, limit of

detection (LOD), and limit of quantification (LOQ).

Toxicological Assessment and Acceptable Intake
Nitrosamines are classified as probable human carcinogens based on animal studies.[3]

Therefore, their presence in pharmaceuticals must be controlled to levels that do not pose a

significant risk to patients. Regulatory agencies have established acceptable intake (AI) limits

for nitrosamine impurities.

The US FDA provides a framework for determining the AI limit for NDSRIs based on a

predicted carcinogenic potency categorization.[14][15] This approach uses structure-activity

relationship (SAR) concepts to classify NDSRIs into different potency categories.

Table 2: FDA's Predicted Carcinogenic Potency Categories for NDSRIs and Corresponding AI

Limits
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Potency Category
Recommended AI Limit
(ng/day)

Rationale

1 26.5

Based on the AI for N-

nitrosodiethylamine (NDEA), a

potent nitrosamine.[14]

2 100

Representative of potent

nitrosamines like N-

nitrosodimethylamine (NDMA).

[14]

3 400

For NDSRIs with lower

carcinogenic potency due to

deactivating structural

features.[14]

5 1500

Corresponds to the Threshold

of Toxicological Concern (TTC)

for mutagenic impurities as per

ICH M7(R2).[14]

Source: FDA Guidance on Recommended Acceptable Intake Limits for Nitrosamine Drug

Substance-Related Impurities.[14]

The specific AI for N-Nitroso Osimertinib would be determined based on an assessment of its

structure and a comparison to known nitrosamines. In the absence of compound-specific data,

a conservative approach is often taken, applying the AI of the most potent category.

Experimental Protocol: In Silico Mutagenicity Assessment

In silico (computational) toxicology models are valuable tools for predicting the mutagenic

potential of impurities like N-Nitroso Osimertinib, in line with ICH M7(R2) guidelines.[14]

Software Selection: Utilize two complementary (Q)SAR models, one expert rule-based and

one statistical-based (e.g., Derek Nexus, Sarah Nexus).
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Input Data: Generate the chemical structure of N-Nitroso Osimertinib in a suitable format

(e.g., SMILES).

Prediction: Run the mutagenicity prediction in both models.

Result Interpretation:

Positive in both models: The impurity is considered mutagenic.

Negative in both models: The impurity is considered non-mutagenic.

Conflicting results: Requires expert review to reach a final conclusion.

The following diagram illustrates the workflow for an in silico mutagenicity assessment.
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In Silico Mutagenicity Assessment Workflow
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Caption:In silico mutagenicity assessment workflow.
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Conclusion

The control of N-Nitroso Osimertinib as a drug substance-related impurity is a critical aspect

of ensuring the safety and quality of Osimertinib drug products. A thorough understanding of its

formation pathways, the implementation of robust analytical methods for its detection, and a

comprehensive toxicological risk assessment are essential. By adopting a proactive and

science-based approach to risk mitigation, pharmaceutical manufacturers can effectively

manage the presence of this and other nitrosamine impurities, thereby safeguarding patient

health and maintaining regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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